[6-(2,3-dibromopropyl)-4,8-dimethyl-2-oxochromen-7-yl] 3-[(4-methylphenyl)sulfonylamino]propanoate

• Molecular Formula: C24H25Br2NO6S
• Molecular Weight: 615.3 g/mol
• IUPAC Name: [6-(2,3-dibromopropyl)-4,8-dimethyl-2-oxochromen-7-yl] 3-[(4-methylphenyl)sulfonylamino]propanoate
• InChI: InChI=1S/C24H25Br2NO6S/c1-14-4-6-19(7-5-14)34(30,31)27-9-8-21(28)32-23-16(3)24-20(15(2)10-22(29)33-24)12-17(23)11-18(26)13-25/h4-7,10,12,18,27H,8-9,11,13H2,1-3H3
• InChI Key: OWOURHIUYVKGCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)OC2=C(C3=C(C=C2CC(CBr)Br)C(=CC(=O)O3)C)C

Description

[6-(2,3-Dibromopropyl)-4,8-dimethyl-2-oxochromen-7-yl] 3-[(4-methylphenyl)sulfonylamino]propanoate is a synthetic coumarin derivative functionalized with a 2,3-dibromopropyl substituent at the 6-position and a 3-[(4-methylphenyl)sulfonylamino]propanoate ester at the 7-position. Coumarins are widely studied for their pharmacological properties, including anticoagulant, anticancer, and anti-inflammatory activities.

Comparison with Similar Compounds

Molecular Structure and Substituent Analysis

The compound’s structural uniqueness lies in its substitution pattern. Below is a comparative analysis with two analogs from the evidence:

Compound	Substituent at 7-Position	Molecular Formula	Average Mass (g/mol)
Target: [6-(2,3-Dibromopropyl)-4,8-dimethyl-2-oxochromen-7-yl] 3-[(4-methylphenyl)sulfonylamino]propanoate	3-[(4-Methylphenyl)sulfonylamino]propanoate ester	Not explicitly provided¹	Inferred higher mass due to sulfonylamino group
Analog 1 : 6-(2,3-Dibromopropyl)-4,8-dimethyl-2-oxo-2H-chromen-7-yl N-[(benzyloxy)carbonyl]glycinate	N-[(Benzyloxy)carbonyl]glycinate ester	C₂₄H₂₃Br₂NO₆	581.257
Analog 2 : tert-Butyl 3-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]propanoate	Polyether-linked tert-butyl ester with (4-methylphenyl)sulfonyloxy group	Not fully provided²	~494 (estimated)³

Key Observations :

• Target vs. Analog 1: The target replaces the benzyloxy carbonyl glycinate (a carbamate-linked glycine ester) with a sulfonylamino propanoate group. This substitution introduces a sulfonamide moiety, which may enhance hydrogen-bonding capacity and alter solubility (e.g., increased polarity) compared to the benzyloxy group in Analog 1 .
• Target vs. Analog 2: Analog 2 features a tert-butyl ester with a polyether chain and a sulfonyloxy group, whereas the target employs a shorter propanoate chain with a sulfonylamino group.

Physicochemical Properties

• Bromine atoms may also enhance lipophilicity, influencing pharmacokinetic properties like tissue distribution .
• Sulfonylamino vs. Sulfonyloxy: The sulfonylamino group in the target compound is less electrophilic than the sulfonyloxy group in Analog 2, which could reduce reactivity with nucleophiles (e.g., biological thiols) and improve metabolic stability .